Cas no 85508-35-6 (Benzenamine,2-chloro-5-(phenylsulfonyl)-)

• Product Name: Benzenamine,2-chloro-5-(phenylsulfonyl)-
• CAS No: 85508-35-6
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 726108
• Update Time: 2024-01-31

Benzenamine,2-chloro-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-5-(phenylsulfonyl)-
• 2-chloro-5-(phenylsulphonyl)aniline
• 5-(benzenesulfonyl)-2-chloroaniline
• Einecs 287-460-8
• 2-Chloro-5-(phenylsulfonyl)aniline
• 2-Chloro-5-(phenylsulfonyl)benzenamine
• Benzenamine, 2-chloro-5-(phenylsulfonyl)-

• Inchi： 1S/C12H10ClNO2S/c13-11-7-6-10(8-12(11)14)17(15,16)9-4-2-1-3-5-9/h1-8H,14H2
• InChI Key： PNYNNXFKKSRJJS-UHFFFAOYSA-N
• SMILES： C1(N)=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1Cl

Computed Properties

• Exact Mass: 267.012
• Monoisotopic Mass: 267.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.394
• Boiling Point: 462.6°C at 760 mmHg
• Flash Point: 233.6°C
• Refractive Index: 1.634